Cas no 2174001-54-6 (Lithium(1+) ion 3-chloropyridine-2-sulfinate)

• Product Name: Lithium(1+) ion 3-chloropyridine-2-sulfinate
• CAS No: 2174001-54-6
• MF: C₅H₃ClLiNO₂S
• MW: 183.541818857193
• CID: 5154768
• Update Time: 2025-05-20

Lithium(1+) ion 3-chloropyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 3-chloropyridine-2-sulfinate
• Lithium;3-chloropyridine-2-sulfinate
• Lithium(1+) ion 3-chloropyridine-2-sulfinate

• Inchi： 1S/C5H4ClNO2S.Li/c6-4-2-1-3-7-5(4)10(8)9;/h1-3H,(H,8,9);/q;+1/p-1
• InChI Key： HPMJIDNJHVYMQP-UHFFFAOYSA-M
• SMILES： ClC1=CC=CN=C1S(=O)[O-].[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 72.2

Additional information on Lithium(1+) ion 3-chloropyridine-2-sulfinate

Introduction to Lithium(1+) ion 3-chloropyridine-2-sulfinate (CAS No. 2174001-54-6)

Lithium(1+) ion 3-chloropyridine-2-sulfinate, with the chemical identifier CAS No. 2174001-54-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Lithium(1+) ion 3-chloropyridine-2-sulfinate consists of a lithium cation coordinated with a pyridine-2-sulfinate anion, which is further substituted with a chlorine atom. This configuration imparts distinct chemical reactivity and stability, making it an intriguing subject for further investigation. The presence of the lithium ion enhances its solubility in polar solvents, facilitating its use in solution-based reactions and formulations.

In recent years, there has been a growing interest in lithium-based compounds for their potential applications in medicinal chemistry. The ability of lithium to interact with biological systems has been extensively studied, particularly in the context of mood disorders and neuroprotective therapies. The compound Lithium(1+) ion 3-chloropyridine-2-sulfinate is no exception, as it has shown promise in preliminary studies as a modulator of enzymatic pathways and signal transduction mechanisms.

One of the most compelling aspects of Lithium(1+) ion 3-chloropyridine-2-sulfinate is its role in the synthesis of more complex molecules. Its reactivity allows it to serve as a versatile intermediate in organic synthesis, enabling the construction of intricate molecular frameworks that are otherwise difficult to achieve. This property makes it particularly valuable in the pharmaceutical industry, where complex drug molecules are often synthesized through multi-step processes.

Recent research has highlighted the compound's potential in the development of novel antimicrobial agents. The combination of the lithium ion and the chlorinated pyridine ring creates a structure that can interact with bacterial cell membranes, disrupting essential biological functions. This mechanism of action suggests that Lithium(1+) ion 3-chloropyridine-2-sulfinate could be an effective component in formulations designed to combat resistant bacterial strains.

The compound's stability under various conditions also makes it suitable for industrial applications. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled without significant loss of potency. This stability is crucial for pharmaceutical formulations, where maintaining the integrity of active ingredients over time is essential for efficacy.

Moreover, Lithium(1+) ion 3-chloropyridine-2-sulfinate has been explored in the context of material science. Its ability to form coordination complexes with metal ions opens up possibilities for creating novel materials with tailored properties. These materials could find applications in catalysis, electronics, and other advanced technological fields.

The synthesis of Lithium(1+) ion 3-chloropyridine-2-sulfinate involves a series of carefully controlled chemical reactions that highlight the compound's complexity and uniqueness. The process typically begins with the reaction of pyridine derivatives with sulfinating agents, followed by chlorination to introduce the necessary substituent. Each step must be meticulously optimized to ensure high yield and purity, underscoring the compound's importance as a high-value chemical product.

In conclusion, Lithium(1+) ion 3-chloropyridine-2-sulfinate (CAS No. 2174001-54-6) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features, reactivity, and stability make it an invaluable tool for researchers and industry professionals alike. As further studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.